![molecular formula C7H4ClNO2 B1668687 6-Chlorobenzo[d]isoxazol-3-ol CAS No. 61977-29-5](/img/structure/B1668687.png)
6-Chlorobenzo[d]isoxazol-3-ol
Overview
Description
6-Chlorobenzo[d]isoxazol-3-ol is a chemical compound with the empirical formula C7H4ClNO2 and a molecular weight of 169.57 . It is a solid in form .
Molecular Structure Analysis
The SMILES string for 6-Chlorobenzo[d]isoxazol-3-ol is Oc1noc2cc (Cl)ccc12 . The InChI is 1S/C7H4ClNO2/c8-4-1-2-5-6 (3-4)11-9-7 (5)10/h1-3H, (H,9,10) .Physical And Chemical Properties Analysis
6-Chlorobenzo[d]isoxazol-3-ol is a solid . It has a molecular weight of 169.57 .Scientific Research Applications
Quantum Chemical Calculations and Spectral Analysis
The compound 3-(4-chlorophenyl)-3a,4,7,7a-tetrahydro-4,7-methanobenzo[d]isoxazole, closely related to 6-Chlorobenzo[d]isoxazol-3-ol, has been synthesized and studied extensively. Spectroscopic techniques like FT-IR, NMR, and UV-Vis were used for its characterization. Quantum chemical calculations revealed insights into its molecular geometry, vibrational frequencies, and molecular electrostatic potential. Additionally, its antioxidant and antimicrobial activities were investigated, suggesting potential applications in these areas (Eryılmaz et al., 2016).
Bioisosteric Analysis for Neuroactive Compounds
Isoxazol-3-ol, a compound structurally similar to 6-Chlorobenzo[d]isoxazol-3-ol, has been analyzed as a carboxy group bioisostere in neuroactive analogues of 4-aminobutyric acid (GABA) and glutamic acid. The study included low-temperature single-crystal structure determinations and ab initio calculations to understand its structural characteristics and its implications in pharmacological effects (Frydenvang et al., 1997).
Degradation of Environmental Contaminants
Research on 3-Chlorobenzoate degradation by Rhodococcus opacus strains indicates the environmental significance of chlorobenzoates, including compounds like 6-Chlorobenzo[d]isoxazol-3-ol. The study provided insights into the substrate specificity of enzymes involved in the degradation process, indicating potential applications in bioremediation (Solyanikova et al., 2019).
Ultrasonic-assisted Synthesis and Antimicrobial Activity
The ultrasonic-assisted synthesis of bis-isoxazole derivatives, involving a compound structurally related to 6-Chlorobenzo[d]isoxazol-3-ol, has been explored. The synthesized compounds displayed significant antimicrobial activity, suggesting potential applications in developing new antimicrobial agents (Feng et al., 2021).
Groundwater Micropollutant Bioremediation
Aminobacter sp. MSH1, utilizing chlorobenzoates similar to 6-Chlorobenzo[d]isoxazol-3-ol, has been studied for its potential in bioremediation of groundwater micropollutants. The unique chlorobenzoate catabolic pathway discovered in this microorganism highlights its potential in environmental clean-up and pollution control (Raes et al., 2019).
Safety And Hazards
Future Directions
properties
IUPAC Name |
6-chloro-1,2-benzoxazol-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNO2/c8-4-1-2-5-6(3-4)11-9-7(5)10/h1-3H,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJAPSPJRTQCDNO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)ONC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70381878 |
Source
|
| Record name | 6-chlorobenzo[d]isoxazol-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70381878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>25.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26727469 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
6-Chlorobenzo[d]isoxazol-3-ol | |
CAS RN |
61977-29-5 |
Source
|
| Record name | 6-chlorobenzo[d]isoxazol-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70381878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Chloro-3-hydroxy-1,2-benzisoxazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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